N-[7-(1H-tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-yl]acetamide

• Molecular Formula: C11H11N5O3
• Molecular Weight: 261.24 g/mol
• IUPAC Name: N-[6-(tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-7-yl]acetamide
• InChI: InChI=1S/C11H11N5O3/c1-7(17)13-8-4-10-11(19-3-2-18-10)5-9(8)16-6-12-14-15-16/h4-6H,2-3H2,1H3,(H,13,17)
• InChI Key: VULLDYAVABHIPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1N3C=NN=N3)OCCO2

Description

N-[7-(1H-tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-yl]acetamide is a synthetic organic compound that features a tetrazole ring and a benzodioxin moiety. This compound is of interest due to its potential applications in various fields such as medicinal chemistry, materials science, and industrial chemistry. The presence of the tetrazole ring, known for its stability and bioactivity, makes this compound a candidate for drug development and other scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[7-(1H-tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-yl]acetamide typically involves multiple steps:

Formation of the Benzodioxin Moiety: The initial step involves the synthesis of the 2,3-dihydro-1,4-benzodioxin ring. This can be achieved through the cyclization of catechol derivatives with appropriate dihalides under basic conditions.

Introduction of the Tetrazole Ring: The tetrazole ring can be introduced via a [2+3] cycloaddition reaction between an azide and a nitrile derivative. This reaction is often catalyzed by copper(I) salts.

Acetylation: The final step involves the acetylation of the intermediate compound to form the acetamide group. This can be done using acetic anhydride or acetyl chloride in the presence of a base such as pyridine.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and the use of continuous flow reactors, would be necessary to ensure high yield and purity. Additionally, the use of green chemistry principles, such as solvent recycling and waste minimization, would be important considerations.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzodioxin moiety. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reduction reactions can target the tetrazole ring, potentially converting it to an amine. Reducing agents such as lithium aluminum hydride can be used.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the acetamide group. Reagents like sodium hydride and alkyl halides can facilitate these reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) with alkyl halides.

Major Products

Oxidation: Oxidized derivatives of the benzodioxin ring.

Reduction: Amino derivatives of the tetrazole ring.

Substitution: Alkylated acetamide derivatives.

Scientific Research Applications

Chemistry

In chemistry, N-[7-(1H-tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-yl]acetamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it valuable in the development of new materials and catalysts.

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. The tetrazole ring is known for its ability to mimic carboxylic acids, making it a useful pharmacophore in drug design. Researchers are exploring its potential as an anti-inflammatory, antimicrobial, and anticancer agent.

Medicine

In medicine, the compound is being investigated for its therapeutic potential. Its stability and bioactivity make it a promising candidate for drug development. Studies are ongoing to evaluate its efficacy and safety in various disease models.

Industry

In industrial applications, this compound is used in the synthesis of polymers and other advanced materials. Its ability to undergo various chemical reactions makes it a versatile intermediate in the production of high-performance materials.

Mechanism of Action

The mechanism of action of N-[7-(1H-tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-yl]acetamide involves its interaction with specific molecular targets. The tetrazole ring can bind to enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or activation of signaling pathways. The benzodioxin moiety may also contribute to the compound’s bioactivity by enhancing its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

N-(3-(5-Mercapto-1H-tetrazol-1-yl)phenyl)benzamide: This compound also features a tetrazole ring and is studied for its bioactivity.

N-(4-(1H-Tetrazol-1-yl)phenyl)acetamide: Another tetrazole-containing compound with potential pharmacological applications.

N-(2-(1H-Tetrazol-1-yl)ethyl)acetamide: A simpler analog with similar chemical properties.

Uniqueness

N-[7-(1H-tetrazol-1-yl)-2,3-dihydro-1,4-benzodioxin-6-yl]acetamide is unique due to the combination of the tetrazole ring and the benzodioxin moiety. This structural feature provides a distinct set of chemical and biological properties, making it a valuable compound for various applications. Its ability to undergo diverse chemical reactions and its potential bioactivity set it apart from other similar compounds.